Cas no 23256-12-4 (9H-Pyrido[3,4-b]indole-3-carboxamide,1-methyl-)

• Product Name: 9H-Pyrido[3,4-b]indole-3-carboxamide,1-methyl-
• CAS No: 23256-12-4
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• CID: 260628
• PubChem ID: 5360730
• Update Time: 2025-04-19

9H-Pyrido[3,4-b]indole-3-carboxamide,1-methyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrido[3,4-b]indole-3-carboxamide,1-methyl-
• 1-methyl-9H-pyrido[3,4-b]indole-3-carboxamide
• 1-Methyl-9H-beta-carboline-3-carboxamide
• GPA 127
• 9H-Pyrido(3,4-b)indole, 3-carbamoyl-1-methyl-
• methyl-b-carboline-3-carboxamide
• 23256-12-4
• BRN 0748953
• 9H-Pyrido(3,4-b)indole-3-carboxamide, 1-methyl-
• DTXSID60177828

• Inchi： 1S/C13H11N3O/c1-7-12-9(6-11(15-7)13(14)17)8-4-2-3-5-10(8)16-12/h2-6,16H,1H3,(H2,14,17)
• InChI Key： WWOQNKXXDOLCLH-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C3C=CC=CC=3NC=2C(C)=N1)N

Computed Properties

• Exact Mass: 225.09033
• Monoisotopic Mass: 225.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.77